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Compound of Interest

Compound Name: (1-Aminocyclohexyl)methanol

Cat. No.: B1268274

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available toxicological information and
safety precautions for (1-Aminocyclohexyl)methanol. Due to a significant lack of specific
experimental data for this compound, this guide also outlines standard toxicological testing
methodologies and includes information on structurally related chemicals for context. All
chemical products should be handled with the recognition of "having unknown hazards and
toxicity" by individuals with specialized knowledge.[1]

Chemical Identification
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Property Value

Chemical Name (1-Aminocyclohexyl)methanol

1-Amino-1-cyclohexanemethanol, 1-Amino-1-

Synonyms
(hydroxymethyl)cyclohexane
CAS Number 4313-56-8
Molecular Formula C7H1sNO
Molecular Weight 129.20 g/mol

o N-H
Structure b

Toxicological Data Summary

Quantitative toxicological data for (1-Aminocyclohexyl)methanol is largely unavailable in the
public domain. The following tables summarize the known hazard classifications and provide
an overview of toxicological endpoints.

Acute Toxicity
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Endpoint Species Route Value Classification

H302: Harmful if

swallowed (for

LD50 No data available  Oral No data available )
hydrochloride
salt)

LD50 No data available  Dermal No data available  No data available
H335: May
cause respiratory

LC50 No data available Inhalation No data available irritation (for
hydrochloride
salt)

Irritation and Sensitization
Endpoint Species Result Classification

H315: Causes skin
Skin Irritation No data available No data available irritation (for

hydrochloride salt)

H319: Causes serious
Eye Irritation No data available No data available eye irritation (for

hydrochloride salt)

Skin Sensitization No data available No data available No data available

: -

Assay System Result

Ames Test No data available No data available

In vitro Chromosome . ]
] No data available No data available
Aberration

In vivo Micronucleus Test No data available No data available
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Species Route Result

No data available No data available No data available

Toxicological Profile of Structurally Related
Compounds

In the absence of data for (1-Aminocyclohexyl)methanol, information on structurally similar
compounds can provide some insight. Cyclohexylamine, an analogous primary amine on a
cyclohexane ring, is classified as corrosive and has a low acute oral toxicity with an LD50 in
rats of 0.71 ml/kg.[2] It is a severe eye, skin, and respiratory irritant.[3] Chronic exposure in
animal studies has been linked to testicular atrophy and reduced fertility.[4] It is important to
note that the toxicological profile of (1-Aminocyclohexyl)methanol may differ from that of
cyclohexylamine due to structural differences.

Experimental Protocols for Toxicological
Assessment

Where specific experimental data is lacking, standardized test guidelines from the Organisation
for Economic Co-operation and Development (OECD) are employed. These guidelines provide
robust and internationally recognized methods for assessing the safety of chemicals.

Acute Oral Toxicity - OECD Guidelines 420, 423, and 425

These guidelines present three distinct methods for determining the acute oral toxicity of a
substance.[5]

o OECD 420: Fixed Dose Procedure: This method involves administering the substance at one
of four fixed dose levels (5, 50, 300, and 2000 mg/kg) to a small number of animals to
identify a dose causing evident toxicity but not mortality.[6]

o OECD 423: Acute Toxic Class Method: This sequential testing method uses a small number
of animals at each step to classify a substance into a toxicity category based on the number
of mortalities observed.[7]
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o OECD 425: Up-and-Down Procedure: This method is a sequential test that allows for the
estimation of the LD50 with a reduced number of animals. The dose for each subsequent
animal is adjusted up or down depending on the outcome for the previous animal.

The general workflow for these studies involves a stepwise process of dose selection,
administration, and observation.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Acute Oral Toxicity Testing Workflow (OECD)

;
Necropsy of all animals l

Dose Range Finding Study (Sighting Study) H Main Study: Sequential Dosing H Observation Period (Typically 14 days) ’ri_—"mdy Weight Measurement ¥ Data Analysis and LD50 Estimation/Classification

Clinical Observations (.g., changes in skin, fur, eyes, behavior)
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Ames Test (OECD 471) Workflow

Prepare Bacterial Strains (e.g., Salmonella typhimurium) Prepare Test Chemical Concentrations

\ \

Exposure with and without Metabolic Activation (S9)

A

Plate on Minimal Glucose Agar Plates

A

Incubate for 48-72 hours

\

Count Revertant Colonies

A

Compare to Negative and Positive Controls

A

Determine Mutagenic Potential
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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